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Compound of Interest

Compound Name: BPH-675

Cat. No.: B1667484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BPH-675 is a potent and selective inhibitor of geranylgeranyl diphosphate synthase (GGPPS),

a key enzyme in the mevalonate pathway.[1] This pathway is responsible for the synthesis of

isoprenoids, which are essential for various cellular processes, including protein prenylation. By

inhibiting GGPPS, BPH-675 disrupts the post-translational modification of small GTPases like

Rho, Rac, and Rap, thereby affecting cell signaling, proliferation, and survival. Its selectivity for

GGPPS over farnesyl diphosphate synthase (FPPS) makes it a valuable tool for studying the

specific roles of geranylgeranylation in cellular functions and a potential candidate for

therapeutic development.

Chemical Structure and Properties
BPH-675 is a synthetic bisphosphonate compound with the chemical formula C₂₄H₂₃NO₉P₂S.

[2]

Table 1: Chemical and Physical Properties of BPH-675
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Property Value Reference

IUPAC Name

[1-hydroxy-2-[3-[3-(naphthalen-

2-

ylsulfonylamino)phenyl]phenyl]

-1-phosphonoethyl]phosphonic

acid

[2]

Molecular Formula C₂₄H₂₃NO₉P₂S [2]

Molecular Weight 563.45 g/mol [2]

CAS Number 946417-21-6 [2]

Physical State Solid (presumed) N/A

Solubility

Not explicitly stated in

reviewed literature. Likely

soluble in aqueous buffers.

N/A

Melting Point
Not available in reviewed

literature.
N/A

Boiling Point
Not available in reviewed

literature.
N/A

pKa
Not available in reviewed

literature.
N/A

logP
Not available in reviewed

literature.
N/A

Mechanism of Action: GGPPS Inhibition
BPH-675 exerts its biological effects through the specific inhibition of geranylgeranyl

diphosphate synthase (GGPPS). GGPPS catalyzes the synthesis of geranylgeranyl

pyrophosphate (GGPP), a C20 isoprenoid, from farnesyl pyrophosphate (FPP) and isopentenyl

pyrophosphate (IPP). GGPP is a crucial substrate for protein geranylgeranylation, a post-

translational modification that anchors proteins to cellular membranes, enabling their

participation in signaling cascades.
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BPH-675 acts as a competitive inhibitor of GGPPS, binding to the enzyme's active site and

preventing the binding of its natural substrates. This leads to a depletion of the cellular pool of

GGPP, which in turn inhibits the geranylgeranylation of key signaling proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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